[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C14H19N/c1-2-11-5-3-4-6-12(11)14-7-13(8-14,9-14)10-15/h3-6H,2,7-10,15H2,1H3
• InChI Key: UZEMLFZEUMKYFC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1C23CC(C2)(C3)CN
• Molecular Formula: C14H19N
• Molecular Weight: 201.31 g/mol

Description

[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine, also known as 2-ethyl-1,3,4,5-tetrahydro-2H-benzo[b][1,4]diazepin-5-amine, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of bicyclic amines and has been found to exhibit promising pharmacological properties, making it a subject of interest for drug development.

Mechanism of Action

The exact mechanism of action of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and a serotonin 5-HT1A receptor agonist. This dual activity may contribute to its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects
[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine has been found to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its therapeutic effects. It has also been found to modulate the activity of several neurotransmitter systems, including the glutamate and GABAergic systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine for lab experiments is its high potency and selectivity for the dopamine D2 receptor and serotonin 5-HT1A receptor. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine. One area of interest is its potential as a treatment for schizophrenia and other psychotic disorders. Further research is also needed to fully understand its mechanism of action and to identify any potential side effects or safety concerns. Additionally, there may be potential applications for this compound in the treatment of other neurological and psychiatric disorders.

Synthesis Methods

The synthesis of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine involves the reaction of 2-ethylphenylhydrazine with 1,3,4,5-tetrahydro-1-azapentalene in the presence of a reducing agent such as lithium aluminum hydride. The resulting product is then purified through a series of chromatographic techniques to obtain the desired compound.

Scientific Research Applications

The potential therapeutic applications of [3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine have been extensively studied in scientific research. This compound has been found to exhibit significant antipsychotic, anxiolytic, and antidepressant properties. It has also shown promise in the treatment of drug addiction and withdrawal symptoms.